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Compound of Interest

Compound Name: Octapinol

Cat. No.: B1200263 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Octapinol, ensuring the safety of laboratory personnel and compliance

with environmental regulations. Researchers, scientists, and drug development professionals

are advised to adhere to the following procedures for handling and disposal of this chemical

compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to handle Octapinol with appropriate

safety measures. Based on safety data for similar chemical compounds, Octapinol should be

treated as a combustible liquid that can cause skin and eye irritation, and may also lead to

respiratory irritation.[1]

Personal Protective Equipment (PPE):

Gloves: Wear protective, chemical-resistant gloves (e.g., nitrile).[2][3]

Eye Protection: Use safety glasses or goggles.[1][2]

Clothing: Wear a laboratory coat or other appropriate protective clothing to prevent skin

exposure.[1]

Respiratory Protection: In poorly ventilated areas, use a mask with a filter for organic vapors.

[2]
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Handling:

Use in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

vapors.[1][4]

Keep away from open flames, hot surfaces, and other sources of ignition.[1][5]

Avoid direct contact with skin and eyes.[1]

Quantitative Data Summary
The following table summarizes key safety and physical property data for chemicals structurally

similar to Octapinol, which should be considered as a reference for its handling and disposal.

Property Value Source/Justification

Physical State Liquid [6]

Appearance Colorless [6]

Odor Sweet / Alcohol-like [6][7]

Flash Point 81 °C / 177.8 °F [6]

Boiling Point 195 °C / 383 °F [6]

Melting Point -16 °C / 3.2 °F [6]

Specific Gravity 0.824 [6]

Solubility Insoluble in water [6][7]

Step-by-Step Disposal Procedure
The disposal of Octapinol must be conducted as hazardous waste in accordance with all local,

state, and federal regulations.

Waste Identification and Segregation:

Clearly label all containers with "Octapinol Waste" to prevent mixing with other chemical

waste streams.[1]
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Segregate Octapinol waste from other chemical wastes, especially strong oxidizing

agents, to avoid hazardous reactions.[1]

Waste Collection and Storage:

Collect Octapinol waste in a designated, properly sealed, and chemically resistant

container.[1]

Store the waste container in a cool, dry, and well-ventilated "Satellite Accumulation Area"

(SAA) away from ignition sources.[1] The container must be kept tightly closed to prevent

leaks and evaporation.[1]

Disposal Method:

Do Not Pour Down the Drain: Octapinol should not be disposed of down the sink as it can

harm aquatic life and may be illegal.[1][5]

Professional Disposal Service: The recommended method of disposal is to contact a

licensed hazardous waste disposal company.[1] These companies are equipped to handle

and transport chemical waste safely.

Incineration: As a combustible material, Octapinol may be burned in a chemical

incinerator equipped with an afterburner and scrubber. This must only be performed by a

licensed facility.[1]

Spill Management:

In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[1]

Use an inert absorbent material, such as sand, earth, or vermiculite, to contain and soak

up the spill.[1][4]

Collect the absorbed material and place it in a suitable, closed container for disposal as

hazardous waste.[1]

Empty Container Disposal:

Empty Octapinol containers must also be disposed of according to official regulations.[1]
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Rinsate from cleaning these containers may be considered hazardous waste and should

be collected and disposed of properly.[1]

Experimental Protocols
While specific experimental protocols involving Octapinol are not available, the handling and

disposal procedures outlined above are based on established safety protocols for similar

chemical compounds. Adherence to these guidelines is crucial for maintaining a safe laboratory

environment.

Disposal Workflow
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Octapinol Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste container properly labeled?

Label container as
'Octapinol Waste'

No

Segregate from incompatible
materials (e.g., strong oxidizers)

Yes

Store in a sealed, chemically
resistant container

Place in designated Satellite
Accumulation Area (SAA)

Contact Licensed Hazardous
Waste Disposal Service

Arrange for Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Octapinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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